Cas no 1797257-69-2 (4-[5-(4-ethylphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid)

• Product Name: 4-[5-(4-ethylphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• CAS No: 1797257-69-2
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5407794
• Update Time: 2025-05-26

4-[5-(4-ethylphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• GVHLLPAHVPRCOO-UHFFFAOYSA-N
• 4-[5-(4-ethylphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

• Inchi： 1S/C19H20N2O4/c1-2-13-5-7-14(8-6-13)16-12-15(17-4-3-11-25-17)20-21(16)18(22)9-10-19(23)24/h3-8,11,16H,2,9-10,12H2,1H3,(H,23,24)
• InChI Key： GVHLLPAHVPRCOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(N1C(C2=CC=C(CC)C=C2)CC(C2=CC=CO2)=N1)=O

Additional information on 4-[5-(4-ethylphenyl)-3-(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

Introduction to 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic Acid (CAS No. 1797257-69-2)

4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (CAS No. 1797257-69-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a furan ring and an ethylphenyl group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The chemical structure of 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is composed of a pyrazole ring, a furan ring, and an ethylphenyl group, all connected through a butanoic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and its potential to interact with various biological targets, making it a common scaffold in drug design. The furan ring adds further complexity and can enhance the compound's lipophilicity and metabolic stability. The ethylphenyl group contributes to the overall hydrophobicity of the molecule, which can influence its bioavailability and cellular uptake.

Recent research studies have highlighted the potential therapeutic applications of 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid has also been studied to assess its suitability as a therapeutic agent. Initial findings suggest that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Furthermore, toxicity studies have been conducted to evaluate the safety profile of 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid. In animal models, the compound has shown low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These results are encouraging and support further clinical development.

In conclusion, 4-[5-(4-Ethylphenyl)-3-(Furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (CAS No. 1797257-69-) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.